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Compound of Interest

Compound Name:
4-(4-Methylpiperazin-1-yl)butan-1-

ol

Cat. No.: B1271430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of the chemical

compound 4-(4-Methylpiperazin-1-yl)butan-1-ol. This document outlines the molecular

formula, a comprehensive breakdown of its atomic composition, and the calculated molecular

weight. Additionally, it includes a general protocol for the experimental determination of

molecular weight via mass spectrometry and visual diagrams to illustrate the compound's

structure and the logic of the molecular weight calculation.

Compound Identification
Systematic Name: 4-(4-Methylpiperazin-1-yl)butan-1-ol

CAS Number: 56323-03-6[1]

Molecular Formula: C₉H₂₀N₂O[1][2]

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 4-(4-Methylpiperazin-1-yl)butan-1-ol is based on its molecular formula,

C₉H₂₀N₂O.

The standard atomic weights for the constituent elements are:
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Carbon (C): approximately 12.011 amu[3][4]

Hydrogen (H): approximately 1.008 amu[5][6][7]

Nitrogen (N): approximately 14.007 amu[8][9][10]

Oxygen (O): approximately 15.999 amu[11][12][13]

The calculated molecular weight is presented in the table below.

Table 1: Atomic Composition and Molecular Weight of 4-(4-Methylpiperazin-1-yl)butan-1-ol

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 9 12.011 108.099

Hydrogen H 20 1.008 20.160

Nitrogen N 2 14.007 28.014

Oxygen O 1 15.999 15.999

Total 172.272

The calculated molecular weight of 4-(4-Methylpiperazin-1-yl)butan-1-ol is 172.272 g/mol .

This value is consistent with published data, which reports a molecular weight of 172.27 g/mol .

[1]

Experimental Determination of Molecular Weight
Protocol: Mass Spectrometry

Mass spectrometry is a primary analytical technique used to determine the molecular weight of

a compound. The following is a generalized protocol for this determination.

Objective: To determine the accurate molecular mass of 4-(4-Methylpiperazin-1-yl)butan-1-ol.

Materials:
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Sample of 4-(4-Methylpiperazin-1-yl)butan-1-ol

High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

Appropriate solvent (e.g., methanol, acetonitrile)

Volumetric flasks and pipettes

Methodology:

Sample Preparation: A dilute solution of the compound is prepared by dissolving a small,

accurately weighed amount in a suitable solvent.

Ionization: The sample solution is introduced into the mass spectrometer. An ionization

technique such as Electrospray Ionization (ESI) is commonly used to generate charged

molecular ions in the gas phase.

Mass Analysis: The generated ions are accelerated into a magnetic or electric field within the

mass analyzer. The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion ([M+H]⁺ in positive ion mode). The molecular weight is determined from the m/z value of

this peak.

Below is a workflow diagram illustrating this process.
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Experimental Workflow: Mass Spectrometry

1. Sample Preparation
(Dissolve in Solvent)

2. Sample Introduction

3. Ionization
(e.g., ESI)

4. Mass Analysis
(Separation by m/z)

5. Detection

6. Data Analysis
(Identify Molecular Ion Peak)

Molecular Weight
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Molecular Weight Calculation Logic

Atomic Weights

Molecular Formula
C₉H₂₀N₂O

C: 9 x 12.011 H: 20 x 1.008 N: 2 x 14.007 O: 1 x 15.999

Summation

Total Molecular Weight
172.272 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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